Cas no 2171147-79-6 (4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid)

• Product Name: 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid
• CAS No: 2171147-79-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6354844
• PubChem ID: 165810661
• Update Time: 2025-11-01

4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid
• EN300-1489041
• 4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylpentanamido]butanoic acid
• 2171147-79-6

• Inchi： 1S/C26H32N2O5/c1-4-17(2)24(25(31)28(3)15-9-14-23(29)30)27-26(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22,24H,4,9,14-16H2,1-3H3,(H,27,32)(H,29,30)/t17-,24-/m0/s1
• InChI Key： OIKIURYMURBLEO-XDHUDOTRSA-N
• SMILES： O(C(N[C@H](C(N(C)CCCC(=O)O)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid

Introduction to 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic Acid (CAS No. 2171147-79-6)

4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid, identified by its CAS number 2171147-79-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which are widely utilized in peptide synthesis and drug development. The structural complexity of this molecule makes it a promising candidate for various biochemical applications, particularly in the design and synthesis of novel therapeutic agents.

The structure of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid features a pentanamide backbone with two stereocenters at the 2nd and 3rd positions, contributing to its enantiomeric purity and specificity. The presence of the Fmoc group at the amino position enhances its utility in solid-phase peptide synthesis (SPPS), a widely employed technique in the production of peptides and proteins. This protective group ensures selective reactivity while maintaining the integrity of the peptide sequence during synthesis.

Recent advancements in pharmaceutical research have highlighted the importance of chiral molecules in drug development. The stereochemistry of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid plays a crucial role in determining its biological activity. Studies have demonstrated that enantiopure compounds often exhibit distinct pharmacological properties compared to their racemic counterparts. This phenomenon is particularly relevant in the development of central nervous system (CNS) drugs, where stereochemical differences can significantly influence efficacy and side effects.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a cornerstone in modern peptide chemistry. Its stability under basic conditions and ease of removal under acidic conditions make it an ideal choice for SPPS. The incorporation of this group into 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid not only facilitates efficient peptide synthesis but also allows for subsequent modifications and functionalizations. This versatility has made it a valuable intermediate in the synthesis of complex peptidomimetics and drug candidates.

In the realm of drug discovery, 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid has been explored as a building block for potential therapeutic agents. Its unique structural features make it suitable for targeting various biological pathways. For instance, modifications to this scaffold could lead to compounds with antimicrobial, anti-inflammatory, or anticancer properties. The chiral nature of the molecule ensures that any derived drug candidates will have specific interactions with biological targets, potentially enhancing their therapeutic efficacy.

Recent scientific literature has reported on the synthesis and characterization of derivatives of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid that exhibit promising biological activity. These studies have focused on leveraging its structural framework to develop novel molecules with improved pharmacokinetic profiles. For example, modifications at the fluorenylmethoxycarbonyl group have been investigated to enhance solubility and metabolic stability, critical factors for drug development.

The role of computational chemistry has become increasingly prominent in the design and optimization of such complex molecules. Advanced computational methods allow researchers to predict the behavior of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid under various conditions, aiding in the rational design of derivatives with enhanced properties. These computational tools are particularly useful in understanding molecular interactions and predicting biological activity.

Moreover, the application of biocatalysis in the synthesis of chiral compounds has opened new avenues for producing enantiopure intermediates like 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid efficiently. Enzymatic methods offer high selectivity and mild reaction conditions compared to traditional chemical synthesis. This approach aligns with the growing trend toward sustainable chemistry practices.

In conclusion,4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidobutanoic acid (CAS No. 2171147-79-6) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile applications. Its role as an intermediate in peptide synthesis and as a building block for drug discovery underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific innovation.